Cas no 1421601-39-9 (2-(6-methylquinolin-3-yl)acetonitrile)

• Product Name: 2-(6-methylquinolin-3-yl)acetonitrile
• CAS No: 1421601-39-9
• MF: C₁₂H₁₀N₂
• MW: 182.221202373505
• CID: 5179851
• PubChem ID: 71756252
• Update Time: 2025-06-08

2-(6-methylquinolin-3-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Quinolineacetonitrile, 6-methyl-
• 2-(6-methylquinolin-3-yl)acetonitrile

• Inchi： 1S/C12H10N2/c1-9-2-3-12-11(6-9)7-10(4-5-13)8-14-12/h2-3,6-8H,4H2,1H3
• InChI Key： MONRYNBSZOUXCA-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(C)=CC=2)C=C(CC#N)C=1

Additional information on 2-(6-methylquinolin-3-yl)acetonitrile

Introduction to 2-(6-methylquinolin-3-yl)acetonitrile (CAS No. 1421601-39-9)

2-(6-methylquinolin-3-yl)acetonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 1421601-39-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the quinoline derivatives family, a class of heterocyclic compounds known for their diverse biological activities and applications in drug development. The structural motif of 6-methylquinolin-3-yl appended to the nitrile group endows the molecule with unique electronic and steric properties, making it a valuable scaffold for designing novel therapeutic agents.

The significance of 2-(6-methylquinolin-3-yl)acetonitrile lies in its potential as a building block for synthesizing more complex molecules with targeted pharmacological effects. Quinoline derivatives have a long history of use in medicine, with several well-known drugs, such as chloroquine and hydroxychloroquine, being derived from this class. The introduction of a methyl group at the 6-position and the presence of a nitrile group at the 3-position in 2-(6-methylquinolin-3-yl)acetonitrile enhance its reactivity and functionalization possibilities, facilitating further chemical modifications to tailor its biological profile.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of 2-(6-methylquinolin-3-yl)acetonitrile with biological targets with greater accuracy. These studies suggest that this compound may exhibit inhibitory activity against various enzymes and receptors involved in metabolic pathways, inflammation, and cancer progression. For instance, preliminary virtual screening studies have highlighted its potential as an antagonist of certain kinases, which are key regulators of cell signaling pathways implicated in tumor growth and survival.

The synthesis of 2-(6-methylquinolin-3-yl)acetonitrile involves multi-step organic transformations, typically starting from commercially available quinoline precursors. The process often includes functional group interconversions such as formylation or nitrile introduction, followed by methylation at the specified position. The efficiency and yield of these synthetic routes are critical factors that influence the scalability and cost-effectiveness of producing this compound for research or industrial applications.

In the realm of medicinal chemistry, the versatility of 2-(6-methylquinolin-3-yl)acetonitrile as a scaffold has led to its incorporation into various drug discovery campaigns. Researchers are exploring its utility in developing treatments for neurological disorders, infectious diseases, and oncological conditions. For example, modifications to the nitrile group have been investigated for enhancing bioavailability and metabolic stability, while alterations to the quinoline core aim to improve selectivity over off-target proteins.

The pharmacokinetic properties of 2-(6-methylquinolin-3-yl)acetonitrile are also under scrutiny to optimize its delivery and efficacy. Studies using animal models have provided insights into its absorption, distribution, metabolism, and excretion (ADME) profiles. These findings are crucial for designing prodrugs or formulations that can improve therapeutic outcomes while minimizing side effects. Additionally, toxicological assessments are being conducted to ensure safety margins before moving into clinical trials.

Collaborative efforts between academic institutions and pharmaceutical companies have accelerated the exploration of 2-(6-methylquinolin-3-yl)acetonitrile's potential. High-throughput screening (HTS) campaigns have been employed to identify derivatives with enhanced potency or selectivity against disease-relevant targets. Meanwhile, synthetic chemists are developing innovative methodologies to streamline the preparation of complex quinoline-based molecules, reducing production costs and environmental impact.

The integration of artificial intelligence (AI) tools has further enhanced the discovery process for compounds like 2-(6-methylquinolin-3-yl)acetonitrile. Machine learning algorithms can predict structural features that correlate with biological activity, guiding medicinal chemists toward promising candidates more efficiently than traditional methods alone. This synergy between experimental chemistry and computational biology has opened new avenues for drug development.

Future directions in the study of 2-(6-methylquinolin-3-yl)acetonitrile include expanding its applications into neglected tropical diseases and rare genetic disorders. The unique structural features of this compound make it an attractive candidate for addressing unmet medical needs where existing treatments are limited or non-existent. Furthermore, green chemistry principles are being applied to develop more sustainable synthetic routes that minimize waste and hazardous byproducts.

In conclusion,2-(6-methylquinolin-3-yl)acetonitrile (CAS No. 1421601-39-9) represents a significant advancement in pharmaceutical research due to its structural complexity and functional diversity. Its role as a versatile scaffold for drug design continues to be explored across multiple therapeutic areas. As our understanding of its chemical properties and biological interactions deepens, this compound is poised to contribute to next-generation therapies that address some of today's most pressing health challenges.